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Compound of Interest

Compound Name: cis-2-Octene

Cat. No.: B085535 Get Quote

Essential Safety and Handling Guide for cis-2-
Octene
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling cis-2-Octene in a

laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of

researchers, scientists, and drug development professionals.

Physical and Chemical Properties
Cis-2-Octene is a colorless, highly flammable liquid and vapor with a characteristic odor.[1][2]

It is classified as an alkene and is used as an intermediate in organic synthesis and the

production of polymers.[1]
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Property Value

Molecular Formula C₈H₁₆

Molecular Weight 112.21 g/mol [2]

Boiling Point 126 °C

Flash Point 21 °C

Density 0.73 g/cm³

Water Solubility Limited solubility[1]

Hazard Information
Hazard Statement Description

H225 Highly flammable liquid and vapor.[3]

H304 May be fatal if swallowed and enters airways.

H315 Causes skin irritation.[3][4]

H411
Toxic to aquatic life with long lasting effects.[3]

[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure safety when

handling cis-2-Octene.
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Protection Type Required Equipment
Specifications and Usage
Notes

Eye and Face Protection
Safety glasses with side-

shields or chemical goggles.

Must conform to EN 166 (EU)

or NIOSH (US) standards.

Ensure a tight fit.[3][5]

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Gloves must be inspected prior

to use. Follow proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use.

[3]

Fire/flame resistant and

impervious clothing.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[3][5]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator.

A self-contained breathing

apparatus may be necessary

for firefighting.[5]

Operational and Disposal Plans
Pre-Handling Preparations

Consult the Safety Data Sheet (SDS): Always review the most current SDS for cis-2-Octene
before use.[6]

Ensure Proper Ventilation: Work in a well-ventilated area, preferably under a chemical fume

hood.[5]

Remove Ignition Sources: Keep away from heat, sparks, open flames, and other ignition

sources. No smoking in the handling area.[3][5]
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Prepare Emergency Equipment: Ensure that an eyewash station, safety shower, and

appropriate fire extinguisher (dry chemical, carbon dioxide, or alcohol-resistant foam) are

readily accessible.[5]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge. Use non-sparking tools.[3][5]

Handling Procedure
Don Appropriate PPE: Wear the recommended personal protective equipment as detailed in

the table above.

Avoid Contact: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist.[5]

Container Management: Keep the container tightly closed when not in use.[3][5]

Spill Management: In case of a spill, evacuate personnel to a safe area. Prevent further

leakage if safe to do so. Absorb the spill with inert material and collect it in a suitable, closed

container for disposal.[5] Do not let the chemical enter drains.[5]

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[5]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water or shower. If skin irritation occurs, get medical advice.[3][5]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[5]

If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.

Storage
Store in a cool, dry, and well-ventilated place.[3][5]

Keep the container tightly closed.[3][5]
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Store away from incompatible materials and foodstuff containers.[5]

Disposal Plan
Chemical Disposal: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.[5] This may involve

removal to a licensed chemical destruction plant or controlled incineration with flue gas

scrubbing.[5]

Environmental Precautions: Avoid release to the environment.[3][5] Do not discharge into

sewer systems.[5]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning. Alternatively, puncture the packaging to make it unusable for other

purposes before disposing of it in a sanitary landfill.[5]
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Workflow for Handling cis-2-Octene
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Caption: Logical workflow for the safe handling of cis-2-Octene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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